Cas no 89556-67-2 (Benzaldehyde, 2,5-dimethoxy-4-(1-methylpropyl)-)

• Product Name: Benzaldehyde, 2,5-dimethoxy-4-(1-methylpropyl)-
• CAS No: 89556-67-2
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 596685
• PubChem ID: 71324921
• Update Time: 2025-04-19

Benzaldehyde, 2,5-dimethoxy-4-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,5-dimethoxy-4-(1-methylpropyl)-
• 4-butan-2-yl-2,5-dimethoxybenzaldehyde
• DTXSID60754330
• 4-(Butan-2-yl)-2,5-dimethoxybenzaldehyde
• 89556-67-2

• Inchi： 1S/C13H18O3/c1-5-9(2)11-7-12(15-3)10(8-14)6-13(11)16-4/h6-9H,5H2,1-4H3
• InChI Key： WHITVDMDFRMBIU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C(=CC=1C(C)CC)OC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų